Cas no 2228645-29-0 (2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine)

2-(3-Methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine is a structurally unique heterocyclic compound featuring a cyclopropane ring fused with a methoxy-substituted oxazole moiety. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The cyclopropyl group enhances rigidity and metabolic stability, while the oxazole ring contributes to favorable binding interactions in target proteins. The methoxy substituent further modulates electronic properties, improving solubility and reactivity. This compound is particularly valuable in the development of pharmaceuticals, agrochemicals, and other fine chemicals, offering a balance of synthetic accessibility and functional diversity for structure-activity relationship studies.
2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine structure
2228645-29-0 structure
Product Name:2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine
CAS No:2228645-29-0
MF:C8H12N2O2
MW:168.193081855774
CID:6415561
PubChem ID:165683215
Update Time:2025-10-30

2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine
    • [2-(3-methoxy-1,2-oxazol-5-yl)cyclopropyl]methanamine
    • 2228645-29-0
    • EN300-1729910
    • Inchi: 1S/C8H12N2O2/c1-11-8-3-7(12-10-8)6-2-5(6)4-9/h3,5-6H,2,4,9H2,1H3
    • InChI Key: PJBQSUVSMYBWRQ-UHFFFAOYSA-N
    • SMILES: O1C(=CC(=N1)OC)C1CC1CN

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.3Ų

2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine Pricemore >>

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Additional information on 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine

Exploring the Potential of 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS No. 2228645-29-0) in Modern Research

The compound 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS No. 2228645-29-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel bioactive molecules, this compound stands out as a promising candidate for further exploration. Its cyclopropylmethanamine core, combined with the 3-methoxy-1,2-oxazol-5-yl moiety, offers a versatile scaffold for drug discovery and development.

Researchers are particularly interested in the structure-activity relationship (SAR) of 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine, as it may provide insights into its binding affinity and selectivity for various biological targets. The presence of the methoxy group and the oxazole ring in its structure suggests potential interactions with enzymes or receptors, making it a valuable tool for medicinal chemistry studies. Recent advancements in computational chemistry and molecular docking have further highlighted its potential as a lead compound.

In the context of current trends, the search for sustainable and eco-friendly chemical solutions has driven interest in compounds like 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine. Its potential applications in green chemistry and biodegradable materials are areas of active investigation. Additionally, the rise of AI-driven drug discovery has led to increased scrutiny of such molecules, as machine learning models can predict their properties and optimize their synthesis pathways.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for their diverse biological activities. The oxazole ring in 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine is a prime example of a heterocycle that can exhibit antimicrobial, anti-inflammatory, or even anticancer properties. This has led to a surge in publications and patents related to its derivatives, reflecting its growing importance in the field.

From a synthetic perspective, the preparation of 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine involves innovative methodologies that align with the principles of atom economy and catalytic efficiency. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to improve yields and reduce environmental impact. These approaches not only enhance the scalability of production but also address the growing demand for cost-effective and sustainable chemical processes.

The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine could serve as a precursor for developing new pesticides or herbicides with improved efficacy and lower toxicity. Its structural flexibility allows for modifications that can target specific pests or weeds while minimizing harm to non-target organisms, a key consideration in modern agriculture.

As the scientific community continues to uncover the properties of 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine, its role in interdisciplinary research becomes increasingly evident. Collaborations between chemists, biologists, and material scientists are essential to fully exploit its potential. Whether in drug development, material science, or environmental applications, this compound represents a fascinating area of study with far-reaching implications.

In conclusion, 2-(3-methoxy-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS No. 2228645-29-0) is a compound of significant interest due to its versatile structure and potential applications. Its relevance to current research trends, such as sustainable chemistry, AI-driven discovery, and heterocyclic drug development, makes it a valuable subject for further investigation. As technology and methodologies advance, the possibilities for this compound are bound to expand, offering new opportunities for innovation and discovery.

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